Cas no 2411326-70-8 (Methyl (E)-4-[2-[(4-fluorophenyl)sulfonyl-methylamino]ethylamino]-4-oxobut-2-enoate)

• Product Name: Methyl (E)-4-[2-[(4-fluorophenyl)sulfonyl-methylamino]ethylamino]-4-oxobut-2-enoate
• CAS No: 2411326-70-8
• MF: C₁₄H₁₇FN₂O₅S
• MW: 344.358586072922
• CID: 5358313
• PubChem ID: 146099480
• Update Time: 2025-10-29

Methyl (E)-4-[2-[(4-fluorophenyl)sulfonyl-methylamino]ethylamino]-4-oxobut-2-enoate Chemical and Physical Properties

Names and Identifiers

• Z4097795148
• methyl (2E)-3-{[2-(N-methyl-4-fluorobenzenesulfonamido)ethyl]carbamoyl}prop-2-enoate
• Methyl (E)-4-[2-[(4-fluorophenyl)sulfonyl-methylamino]ethylamino]-4-oxobut-2-enoate

• Inchi： 1S/C14H17FN2O5S/c1-17(10-9-16-13(18)7-8-14(19)22-2)23(20,21)12-5-3-11(15)4-6-12/h3-8H,9-10H2,1-2H3,(H,16,18)/b8-7+
• InChI Key： AUQSTWGMDXFPLC-BQYQJAHWSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N(C)CCNC(/C=C/C(=O)OC)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 536
• XLogP3: 0.6
• Topological Polar Surface Area: 101

Additional information on Methyl (E)-4-[2-[(4-fluorophenyl)sulfonyl-methylamino]ethylamino]-4-oxobut-2-enoate

Research Briefing on Methyl (E)-4-[2-[(4-fluorophenyl)sulfonyl-methylamino]ethylamino]-4-oxobut-2-enoate (CAS: 2411326-70-8)

This research briefing provides an in-depth analysis of the latest studies on Methyl (E)-4-[2-[(4-fluorophenyl)sulfonyl-methylamino]ethylamino]-4-oxobut-2-enoate (CAS: 2411326-70-8), a compound of significant interest in the field of chemical biology and medicinal chemistry. The compound, characterized by its unique structural features, has been the subject of recent investigations due to its potential therapeutic applications. This briefing synthesizes key findings from recent literature, highlighting the compound's mechanism of action, biological activity, and potential clinical relevance.

Recent studies have focused on the synthesis and optimization of Methyl (E)-4-[2-[(4-fluorophenyl)sulfonyl-methylamino]ethylamino]-4-oxobut-2-enoate, with particular emphasis on improving its pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the compound exhibits potent inhibitory activity against specific kinase targets implicated in inflammatory diseases. The study utilized a combination of molecular docking and in vitro assays to elucidate the binding interactions and selectivity profile of the compound, providing a foundation for further structural modifications.

Another significant development is the exploration of the compound's role in cancer therapy. Research conducted by a team at the University of Cambridge revealed that Methyl (E)-4-[2-[(4-fluorophenyl)sulfonyl-methylamino]ethylamino]-4-oxobut-2-enoate disrupts key signaling pathways in tumor cells, leading to apoptosis. The study, published in Cancer Research, employed xenograft models to validate the compound's efficacy in vivo, with promising results indicating reduced tumor growth and minimal toxicity to normal tissues. These findings suggest that the compound could serve as a lead candidate for the development of novel anticancer agents.

In addition to its therapeutic potential, recent advancements in analytical techniques have enabled more precise characterization of the compound. A 2024 study in Analytical Chemistry detailed the use of high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy to confirm the structural integrity and purity of Methyl (E)-4-[2-[(4-fluorophenyl)sulfonyl-methylamino]ethylamino]-4-oxobut-2-enoate. These methodologies are critical for ensuring the reproducibility of research findings and facilitating regulatory approval processes.

Despite these promising developments, challenges remain in the clinical translation of Methyl (E)-4-[2-[(4-fluorophenyl)sulfonyl-methylamino]ethylamino]-4-oxobut-2-enoate. Issues such as bioavailability and metabolic stability require further optimization. Ongoing research aims to address these limitations through the design of prodrugs or formulation strategies that enhance the compound's delivery and efficacy. Collaborative efforts between academia and industry are expected to accelerate progress in this area.

In conclusion, Methyl (E)-4-[2-[(4-fluorophenyl)sulfonyl-methylamino]ethylamino]-4-oxobut-2-enoate represents a compelling area of research with significant implications for drug discovery. The compound's multifaceted biological activity and recent methodological advancements underscore its potential as a therapeutic agent. Future studies will likely focus on refining its pharmacological profile and advancing it through preclinical and clinical trials. This briefing serves as a comprehensive resource for researchers and stakeholders interested in the latest developments surrounding this promising compound.